Cas no 1671-85-8 (Pyridine,2-[3-(2-pyridinyl)-1H-1,2,4-triazol-5-yl]-)

• Product Name: Pyridine,2-[3-(2-pyridinyl)-1H-1,2,4-triazol-5-yl]-
• CAS No: 1671-85-8
• MF: C₁₂H₉N₅
• MW: 223.233361005783
• CID: 210001
• PubChem ID: 314836
• Update Time: 2025-04-19

Pyridine,2-[3-(2-pyridinyl)-1H-1,2,4-triazol-5-yl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-[3-(2-pyridinyl)-1H-1,2,4-triazol-5-yl]-
• 3,5-bis(2-pyridyl)-1,2,4-triazolyl
• 2-(5-pyridin-2-yl-1H-1,2,4-triazol-3-yl)pyridine
• 2,2'-(1H-[1,2,4]triazole-3,5-diyl)-bis-pyridine
• 2,2'-(4H-1,2,4-triazole-3,5-diyl)dipyridine
• 3,5-bis(2-pyridyl)-1,2,4-triazole
• 3,5-bis(pyridin-2-yl)-1,2,4-triazole
• 3,5-bis(pyridyn-2-yl)-1,2,4-triazole
• 3,5-di(2-pyridyl)-1,2,4-triazole
• 3,5-di-(2-pyridyl)-4H-1,2,4-triazole
• 3,5-di(pyridin-2-yl)-1,2,4-triazole
• AC1L7QEY
• CBMicro_026383
• ChemDiv2_001071
• NSC234945
• SureCN5478697
• triazole-dipyridine, A
• 2-(3-pyridin-2-yl-1H-1,2,4-triazol-5-yl)pyridine
• SDCCGMLS-0064415.P001
• BRD-K06072088-001-08-6
• TUASFNZQWJGIHZ-UHFFFAOYSA-N
• 1671-85-8
• 2,2'-(1H-1,2,4-Triazole-3,5-diyl)dipyridine
• Z3220001703
• AKOS000361454
• BB 0222265
• NSC-234945
• Pyridine, 2,2'-(1H-1,2,4-triazole-3,5-diyl)bis-
• NSC 234945
• SCHEMBL5478697
• AKOS002283784
• 2,2 -(4H-1,2,4-triazole-3,5-diyl)dipyridine
• Pyridine, 2-[5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]-
• SCHEMBL8311588
• SMR000069940
• MLS000756564
• 3,5-di(2-pyridyl)-1H-1,2,4-triazole
• BDBM21213
• 3,5-bis(pyridine-2-yl)-1,2,4-triazole
• 2-[5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl]pyridine
• BIM-0026411.P001
• HMS1372O13
• CHEMBL260311
• 2-[3-(2-pyridyl)-1H-1,2,4-triazol-5-yl]pyridine
• HMS2463C07
• MLS000061610
• SMR000448995
• 2-(5-pyridin-2-yl-1H-[1,2,4]triazol-3-yl)-pyridine
• MLS-0036314.0001
• InChI=1/C12H9N5/c1-3-7-13-9(5-1)11-15-12(17-16-11)10-6-2-4-8-14-10/h1-8H,(H,15,16,17
• 3,5-di(2-pyridyl)-4h-1,2,4-triazole
• DTXSID40310973

• Inchi： 1S/C12H9N5/c1-3-7-13-9(5-1)11-15-12(17-16-11)10-6-2-4-8-14-10/h1-8H,(H,15,16,17)
• InChI Key： TUASFNZQWJGIHZ-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CN=2)=NC(C2C=CC=CN=2)=N1

Computed Properties

• Exact Mass: 223.08597
• Monoisotopic Mass: 223.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles